Methyl (2S,5S)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylate

• IUPAC Name: methyl (2S,5S)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylate
• InChI: InChI=1S/C13H17NO3/c1-16-10-5-3-9(4-6-10)11-7-8-12(14-11)13(15)17-2/h3-6,11-12,14H,7-8H2,1-2H3/t11-,12-/m0/s1
• InChI Key: KTIDZOYMCQQJGW-RYUDHWBXSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CCC(N2)C(=O)OC
• Isomeric SMILES: COC1=CC=C(C=C1)[C@@H]2CC[C@H](N2)C(=O)OC
• Molecular Formula: C13H17NO3
• Molecular Weight: 235.28 g/mol

Description

Methyl (2S,5S)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylate, also known as MMPP, is a chemical compound that belongs to the family of pyrrolidine carboxylates. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, biotechnology, and chemical research.

Scientific Research Applications

Methyl (2S,5S)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylate has been extensively studied for its potential applications in various fields. In the pharmaceutical industry, Methyl (2S,5S)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylate has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs. Methyl (2S,5S)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylate has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In addition, Methyl (2S,5S)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylate has been shown to have antimicrobial properties, making it a potential candidate for the development of new antibiotics.

Mechanism of Action

The mechanism of action of Methyl (2S,5S)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylate is not fully understood, but it is believed to act as an inhibitor of cyclooxygenase (COX) enzymes, which are involved in the production of inflammatory mediators. Methyl (2S,5S)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylate has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
Methyl (2S,5S)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylate has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models, suggesting its potential as an analgesic and anti-inflammatory agent. Methyl (2S,5S)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylate has also been shown to improve cognitive function and memory in animal models, suggesting its potential as a treatment for neurodegenerative diseases. In addition, Methyl (2S,5S)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylate has been shown to have antimicrobial activity against a range of bacteria and fungi.

Advantages and Limitations for Lab Experiments

Methyl (2S,5S)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylate has several advantages for use in lab experiments. It is readily available and can be synthesized in high yields and purity. It also has a relatively low toxicity, making it safe for use in animal studies. However, Methyl (2S,5S)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylate has some limitations, including its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on Methyl (2S,5S)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylate. One area of interest is the development of new drugs based on the structure of Methyl (2S,5S)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylate. Another area of interest is the investigation of the neuroprotective effects of Methyl (2S,5S)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylate in human studies. Additionally, further studies are needed to fully understand the mechanism of action of Methyl (2S,5S)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylate and its potential applications in the treatment of various diseases.

Synthesis Methods

Methyl (2S,5S)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylate can be synthesized through a multi-step process that involves the reaction of 4-methoxyphenylacetic acid with ethyl chloroformate to form an intermediate compound. This intermediate compound is then reacted with pyrrolidine to obtain Methyl (2S,5S)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylate. The synthesis of Methyl (2S,5S)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylate has been optimized to produce high yields and purity, making it an attractive compound for scientific research.